Cas no 132951-90-7 (5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde)

5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde structure

132951-90-7 structure

Product Name:5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde

CAS No:132951-90-7

MF:C₂₈H₄₀O₆

MW:472.613609313965

CID:837410

PubChem ID:454457

Update Time:2025-04-19

5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde
- Macrocarpal A
- 5-[(1R)-1-((11S,7R)-7-Hydroxy-3,3,7,11-tetramethyltricyclo[6.3.0.0]undec-11-yl)-3-methylbutyl]...
- 5-[(1R)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
- 5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-
- [ "" ]
- (1aR,4aβ,7aα,7bβ)-Decahydro-1,1,4,7-tetramethyl-7α-[(R)-2,4,6-trihydroxy-3,5-diformyl-α-(2-methylpropyl)benzyl]-1H-cycloprop[e]azulen-4β-ol
- 2,4,6-Trihydroxy-5-[(1R)-1-[(1aβ,4R,4aβ,7aα,7bβ)-1,1,4,7-tetramethyl-4β-hydroxydecahydro-1H-cyclopropa[e]azulene-7α-yl]-3-methylbutyl]isophthalaldehyde
- CHEMBL396609
- HY-N3346
- MacrocarpalA
- FS-10306
- DTXSID70157878
- 5-[(1R)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo[6.3.0.0<2,4>]undec-11-yl)-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
- 5-[(1R)-1-[(1aR,4R,4aR,7S,7aS,7bR)-4-hydroxy-1,1,4,7-tetramethyl-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-yl]-3-methyl-butyl]-2,4,6-trihydroxy-benzene-1,3-dicarbaldehyde
- 5-((1R)-1-((11S,7R)-7-hydroxy-3,3,7,11-tetramethyltricyclo(6.3.0.0(2,4))undec-11-yl)-3-methylbutyl)-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
- AKOS032948754
- CS-0023952
- 2,4,6-Trihydroxy-5-[(1R)-1-[(1abeta,4R,4abeta,7aalpha,7bbeta)-1,1,4,7-tetramethyl-4beta-hydroxydecahydro-1H-cyclopro
- 5-(1R)-1-(1aR,4R,4aR,7S,7aS,7bR)-ecahydro-4-ydroxy-1,1,4,7-etramethyl-1H-ycloprop[e]zulen-7-l]-3-ethylbutyl]-2,4,6-rihydroxy-1,3-enzenedicarboxaldehde; 10-pi-ucarobustol F
- 1,3-Benzenedicarboxaldehyde, 5-[(1R)-1-[(1aR,4R,4aR,7S,7aS,7bR)-decahydro-4-hydroxy-1,1,4,7-tetramethyl-1H-cycloprop[e]azulen-7-yl]-3-methylbutyl]-2,4,6-trihydroxy-
- 132951-90-7
- SCHEMBL96208
- 2,4,6-Trihydroxy-5-[(1R)-1-[(1abeta,4R,4abeta,7aalpha,7bbeta)-1,1,4,7-tetramethyl-4beta-hydroxydecahydro-1H-cyclopropa[e]azulene-7alpha-yl]-3-methylbutyl]isophthalaldehyde
- 5-[(1R)-1-[(1AR,4R,4AR,7S,7AS,7BR)-4-HYDROXY-1,1,4,7-TETRAMETHYL-OCTAHYDROCYCLOPROPA[E]AZULEN-7-YL]-3-METHYLBUTYL]-2,4,6-TRIHYDROXYBENZENE-1,3-DICARBALDEHYDE
- DA-65195
- Inchi： 1S/C28H40O6/c1-14(2)11-19(20-24(32)15(12-29)23(31)16(13-30)25(20)33)27(5)9-7-18-22(27)21-17(26(21,3)4)8-10-28(18,6)34/h12-14,17-19,21-22,31-34H,7-11H2,1-6H3/t17-,18-,19+,21-,22-,27-,28-/m1/s1
- InChI Key： IBLPTYJTKWQCDX-MOTAWSDJSA-N
- SMILES： O[C@]1(C)CC[C@H]2C(C)(C)[C@H]2[C@@H]2[C@@](C)([C@H](C3C(=C(C=O)C(=C(C=O)C=3O)O)O)CC(C)C)CC[C@H]21

Computed Properties

Exact Mass: 472.28200
Monoisotopic Mass: 472.282
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 34
Rotatable Bond Count: 6
Complexity: 774
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 115A^2
XLogP3: 6.2

Experimental Properties

Color/Form: Yellow powder
Density: 1.2±0.1 g/cm3
Boiling Point: 535.7±50.0 °C at 760 mmHg
Flash Point: 291.8±26.6 °C
Refractive Index: 1.595
PSA: 115.06000
LogP: 5.40760
Vapor Pressure: 0.0±1.5 mmHg at 25°C

5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

5--1R--1--11S-7R--7-Hydroxy-3-3-7-11-tetramethyltricyclo-6-3-0-0-2-4-undec-11-yl--3-methylbutyl--2-4-6-trihydroxybenzene-1-3-dicarbaldehyde Pricemore >>

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